Cas no 56961-75-2 (2,3,5-Trichlorobenzaldehyde)

• Product Name: 2,3,5-Trichlorobenzaldehyde
• CAS No: 56961-75-2
• MF: C₇H₃Cl₃O
• MW: 209.457119226456
• MDL: MFCD00010860
• CID: 57038
• PubChem ID: 92596
• Update Time: 2025-06-10

2,3,5-Trichlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichlorobenzaldehyde
• 2,3,4,6-TETRA-O-ACETYL-B-D-GLUCOPYRANOSYL AMINE
• 2,3,5-Trichlor-benzaldehyd
• 2,3,5-trichloro-benzaldehyde
• Benzaldehyde,2,3,5-trichloro
• Benzaldehyde, 2,3,5-trichloro-
• DJYRZTCLVDKWBL-UHFFFAOYSA-N
• KSC606A4B
• Benzaldehyde,2,3,5-trichloro-
• DJYRZTCLVDKWBL-UHFFFAOYSA-
• SBB003454
• CL8240
• FCH1322888
• VZ22152
• AS03346
• OR300750
• AJ-3
• SCHEMBL189844
• G27EGF3NBZ
• DTXSID3069146
• AKOS005254300
• MFCD00010860
• EN300-213649
• FT-0609445
• 56961-75-2
• CS-W021478
• 2,3,5-Trichlorobenzaldehyde, 98%
• AC-25650
• 3,3-Bis(4-chlorophenyl)pyrrolidine-2,5-dione
• InChI=1/C7H3Cl3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H
• DS-2628
• Z1269186376
• T1182
• DTXCID7042146
• DB-019675
• FT67475

• MDL： MFCD00010860
• Inchi： 1S/C7H3Cl3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H
• InChI Key： DJYRZTCLVDKWBL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C=O)Cl)Cl

Computed Properties

• Exact Mass: 207.92500
• Monoisotopic Mass: 207.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: powder
• Density: 1.5078 (estimate)
• Melting Point: 72.0 to 77.0 deg-C
• Boiling Point: 269.6°C at 760 mmHg
• Flash Point: >110℃
• Refractive Index: 1.613
• PSA: 17.07000
• LogP: 3.45930
• Solubility: Not determined

2,3,5-Trichlorobenzaldehyde Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26; S36/37/39; S45; S25
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C(BD4044)
• Packing Group：I; II; III
• Risk Phrases：R34
• Safety Term：S25;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,3,5-Trichlorobenzaldehyde

Introduction to 2,3,5-Trichlorobenzaldehyde (CAS No. 56961-75-2)

2,3,5-Trichlorobenzaldehyde, with the CAS number 56961-75-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique trichlorinated benzene ring and aldehyde functional group, which confer it a range of interesting properties and potential applications.

The molecular formula of 2,3,5-Trichlorobenzaldehyde is C₇H₄Cl₃O, and its molecular weight is approximately 198.49 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane. Its melting point ranges from 78 to 80°C, and it has a boiling point of around 180°C at reduced pressure.

In recent years, 2,3,5-Trichlorobenzaldehyde has been the subject of extensive research due to its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. One notable application is in the synthesis of antifungal agents and antibacterial compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2,3,5-Trichlorobenzaldehyde as a key intermediate in the development of novel antifungal agents with enhanced efficacy against drug-resistant strains.

Beyond its role in pharmaceuticals, 2,3,5-Trichlorobenzaldehyde has also shown promise in the field of materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of conductive polymers and electronic materials. The unique electronic properties of this compound make it a valuable precursor for developing materials with improved conductivity and stability.

In the realm of environmental chemistry, 2,3,5-Trichlorobenzaldehyde has been studied for its photodegradation behavior under various environmental conditions. A study published in the Journal of Environmental Science and Health in 2020 investigated the photodegradation kinetics of this compound in aqueous solutions under UV light exposure. The results indicated that 2,3,5-Trichlorobenzaldehyde undergoes rapid photodegradation, which could have implications for its environmental fate and persistence.

The synthesis of 2,3,5-Trichlorobenzaldehyde can be achieved through several methods. One common approach involves the chlorination of benzaldehyde followed by selective chlorination at specific positions on the benzene ring. Another method involves the oxidation of 2,3,5-trichlorotoluene using an appropriate oxidizing agent such as potassium permanganate or chromium trioxide. These synthetic routes have been optimized to achieve high yields and purity levels suitable for both research and industrial applications.

The safety profile of 2,3,5-Trichlorobenzaldehyde is an important consideration for its handling and use. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation due to its potential irritant properties. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe use in laboratory settings.

In conclusion, 2,3,5-Trichlorobenzaldehyde (CAS No. 56961-75-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and properties make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new potential uses and improve our understanding of this important chemical entity.